Cas no 1261897-33-9 (3-Chloro-5-[4-(N,N-dimethylaminocarbonyl)phenyl]phenol)

3-Chloro-5-[4-(N,N-dimethylaminocarbonyl)phenyl]phenol is a specialized phenolic compound featuring a chloro-substituted phenol core linked to a dimethylaminocarbonylphenyl group. This structure imparts unique chemical properties, making it valuable as an intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The chloro and carbonyl functionalities enhance reactivity, enabling selective modifications, while the dimethylamino group contributes to solubility and stability in various reaction conditions. Its well-defined molecular architecture allows for precise applications in cross-coupling reactions and as a building block for complex heterocycles. The compound is characterized by high purity and consistent performance, ensuring reliability in research and industrial processes.
3-Chloro-5-[4-(N,N-dimethylaminocarbonyl)phenyl]phenol structure
1261897-33-9 structure
Product Name:3-Chloro-5-[4-(N,N-dimethylaminocarbonyl)phenyl]phenol
CAS No:1261897-33-9
MF:C15H14ClNO2
MW:275.730163097382
MDL:MFCD18315735
CID:2762002
PubChem ID:53221468
Update Time:2025-10-28

3-Chloro-5-[4-(N,N-dimethylaminocarbonyl)phenyl]phenol Chemical and Physical Properties

Names and Identifiers

    • DTXSID80686109
    • 3-CHLORO-5-[4-(N,N-DIMETHYLAMINOCARBONYL)PHENYL]PHENOL
    • 3'-Chloro-5'-hydroxy-N,N-dimethyl[1,1'-biphenyl]-4-carboxamide
    • MFCD18315735
    • 1261897-33-9
    • 3-Chloro-5-[4-(N,N-dimethylaminocarbonyl)phenyl]phenol, 95%
    • 3-Chloro-5-[4-(N,N-dimethylaminocarbonyl)phenyl]phenol
    • MDL: MFCD18315735
    • Inchi: 1S/C15H14ClNO2/c1-17(2)15(19)11-5-3-10(4-6-11)12-7-13(16)9-14(18)8-12/h3-9,18H,1-2H3
    • InChI Key: SUWGEMQQSINCNC-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=C(C=1)C1C=CC(C(N(C)C)=O)=CC=1)O

Computed Properties

  • Exact Mass: 275.0713064Da
  • Monoisotopic Mass: 275.0713064Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 313
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 40.5Ų

3-Chloro-5-[4-(N,N-dimethylaminocarbonyl)phenyl]phenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB321941-5 g
3-Chloro-5-[4-(N,N-dimethylaminocarbonyl)phenyl]phenol, 95%; .
1261897-33-9 95%
5g
€1159.00 2023-05-19
abcr
AB321941-5g
3-Chloro-5-[4-(N,N-dimethylaminocarbonyl)phenyl]phenol, 95%; .
1261897-33-9 95%
5g
€1159.00 2025-04-21

3-Chloro-5-[4-(N,N-dimethylaminocarbonyl)phenyl]phenol Related Literature

Additional information on 3-Chloro-5-[4-(N,N-dimethylaminocarbonyl)phenyl]phenol

Comprehensive Guide to 3-Chloro-5-[4-(N,N-dimethylaminocarbonyl)phenyl]phenol (CAS No. 1261897-33-9): Properties, Applications, and Market Insights

3-Chloro-5-[4-(N,N-dimethylaminocarbonyl)phenyl]phenol (CAS No. 1261897-33-9) is a specialized organic compound with a unique molecular structure that combines a phenol core with a chloro-substituted phenyl group and an N,N-dimethylaminocarbonyl moiety. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. In this comprehensive guide, we explore its chemical properties, synthesis, applications, and emerging trends in the industry.

The molecular formula of 3-Chloro-5-[4-(N,N-dimethylaminocarbonyl)phenyl]phenol is C15H14ClNO2, with a molecular weight of 275.73 g/mol. The presence of both chlorine and phenolic hydroxyl groups makes it a versatile intermediate in organic synthesis. Researchers often search for "CAS 1261897-33-9 solubility" or "3-Chloro-5-[4-(N,N-dimethylaminocarbonyl)phenyl]phenol synthesis" to understand its reactivity and purification methods.

One of the key applications of 3-Chloro-5-[4-(N,N-dimethylaminocarbonyl)phenyl]phenol is in medicinal chemistry, where it serves as a precursor for drug discovery. Its structural features allow for modifications that can enhance binding affinity to biological targets. Recent studies have explored its potential in developing anti-inflammatory agents and enzyme inhibitors, aligning with the growing demand for novel therapeutics.

In addition to pharmaceuticals, this compound has shown promise in agrochemical formulations. The chlorophenol moiety contributes to its bioactivity, making it a candidate for pesticide intermediates. With increasing interest in sustainable agriculture, researchers are investigating "eco-friendly derivatives of 1261897-33-9" to reduce environmental impact.

The market for 3-Chloro-5-[4-(N,N-dimethylaminocarbonyl)phenyl]phenol is expanding, driven by advancements in synthetic methodologies and rising R&D investments. Suppliers and manufacturers often highlight "high-purity CAS 1261897-33-9" to meet the stringent requirements of pharmaceutical clients. Analytical techniques such as HPLC and NMR are critical for quality control.

From an environmental standpoint, the compound's biodegradability and toxicity profile are frequently researched topics. Regulatory compliance is essential, and companies must ensure safe handling and disposal practices. Searches like "1261897-33-9 safety data sheet" reflect industry concerns about workplace safety and environmental stewardship.

Looking ahead, innovations in green chemistry are expected to influence the production of 3-Chloro-5-[4-(N,N-dimethylaminocarbonyl)phenyl]phenol. Catalytic methods and solvent-free reactions are being explored to minimize waste and energy consumption. These developments align with global sustainability goals and consumer demand for greener products.

In summary, 3-Chloro-5-[4-(N,N-dimethylaminocarbonyl)phenyl]phenol (CAS No. 1261897-33-9) is a valuable compound with diverse applications in pharmaceuticals and agrochemicals. Its unique structure and reactivity continue to inspire research, making it a focal point for innovation. For researchers and industry professionals, staying updated on its latest advancements is crucial for leveraging its full potential.

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